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These application notes provide detailed protocols for the expression and purification of two

key recombinant proteins: APRIL (A Proliferation-Inducing Ligand) and APE1

(Apurinic/apyrimidinic endonuclease 1). The protocols are intended for researchers, scientists,

and drug development professionals.

Section 1: Recombinant Human APRIL (A
Proliferation-Inducing Ligand) Protein
Introduction: APRIL (A Proliferation-Inducing Ligand), also known as TNFSF13, is a member of

the tumor necrosis factor (TNF) ligand superfamily. It plays a crucial role in the regulation of B-

cell development, proliferation, and survival.[1] Due to its involvement in various immunological

processes and tumor cell growth, recombinant APRIL is a valuable tool for research and drug

development.[2][3]

Data Presentation: Quantitative Summary of
Recombinant APRIL Production
The following table summarizes typical yields and purity for recombinant human APRIL

expressed in different systems.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
1. Expression of Recombinant Human APRIL in E. coli with ELP-SUMO Tag

This protocol is adapted from a method for producing soluble human APRIL in E. coli.[4]

a. Plasmid Construction:

The gene encoding human APRIL is cloned into an expression vector containing an N-

terminal Elastin-like polypeptide (ELP) and Small Ubiquitin-like Modifier (SUMO) fusion tag.

b. Protein Expression:

Transform the expression vector into an appropriate E. coli strain (e.g., BL21(DE3)).

Inoculate a single colony into Luria-Bertani (LB) medium containing the appropriate antibiotic

and grow overnight at 37°C with shaking.

Inoculate a larger volume of LB medium with the overnight culture and grow at 37°C until the

optical density at 600 nm (OD600) reaches 0.6-0.8.

Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final

concentration of 0.5 mM.

Reduce the temperature to 15°C and continue to grow for an additional 16-20 hours to

enhance soluble protein expression.
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c. Cell Lysis:

Harvest the bacterial cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, 1 mM

PMSF).

Lyse the cells by sonication on ice.

Centrifuge the lysate at 12,000 x g for 30 minutes at 4°C to pellet the cell debris.

2. Purification of ELP-SUMO-hAPRIL Fusion Protein

a. Inverse Transition Cycling (ITC) for ELP-tagged Protein Purification:

Add NaCl to the soluble lysate to a final concentration of 2 M to induce the aggregation of

the ELP-fusion protein.

Incubate at 37°C for 30 minutes.

Centrifuge at 12,000 x g for 20 minutes at 37°C to collect the aggregated fusion protein.

Resuspend the pellet in a cold buffer (e.g., 50 mM Tris-HCl, pH 8.0, 150 mM NaCl) to

resolubilize the protein.

Repeat the ITC steps for 2-3 cycles to increase purity.

b. SUMO Protease Cleavage:

After the final ITC cycle, dialyze the purified ELP-SUMO-hAPRIL against a buffer compatible

with SUMO protease activity.

Add SUMO protease and incubate at 4°C overnight to cleave the ELP-SUMO tag from the

hAPRIL protein.

c. Affinity Chromatography (Final Purification):
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Pass the cleavage reaction mixture through a Ni-NTA affinity column to remove the His-

tagged SUMO protease and the uncleaved fusion protein.

Collect the flow-through containing the purified recombinant hAPRIL.

Analyze the purity of the final product by SDS-PAGE.

Visualizations

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for Recombinant APRIL Expression and Purification.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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